Cas no 54443-89-9 (1,3-dibutyl-2-thiobarbituric acid)
54443-89-9 structure
Product Name:1,3-dibutyl-2-thiobarbituric acid
CAS No:54443-89-9
MF:C12H20N2O2S
MW:256.364401817322
MDL:MFCD00674068
CID:89807
PubChem ID:108592
Update Time:2025-04-18
1,3-dibutyl-2-thiobarbituric acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dibutyl-2-thiobarbituric acid
- 1,3-Di-n-butyl-2-thiobarbituric acid
- AKOS015913135
- 1,3-Dibutyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
- 1,3-dibutyl-2-sulfanylidene-1,3-diazinane-4,6-dione
- 4,6(1H,5H)-Pyrimidinedione, 1,3-dibutyldihydro-2-thioxo-
- 54443-89-9
- SCHEMBL145408
- F9995-0981
- AS-69761
- DTXSID4068955
- 1,3-DI-N-BUTYL-2-THIOBARBITURICACID
- MFCD00674068
- 1,3-DBTB
- G78257
- JNFBSDIDVPDZHB-UHFFFAOYSA-N
- DTXCID5041720
-
- MDL： MFCD00674068
- Inchi： 1S/C12H20N2O2S/c1-3-5-7-13-10(15)9-11(16)14(12(13)17)8-6-4-2/h3-9H2,1-2H3
- InChI Key： JNFBSDIDVPDZHB-UHFFFAOYSA-N
- SMILES： S=C1N(C(CC(N1CCCC)=O)=O)CCCC
Computed Properties
- Exact Mass: 256.12500
- Monoisotopic Mass: 256.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.3
Experimental Properties
- Color/Form: Not available
- Density: 1.16
- Melting Point: 61-63°C
- Boiling Point: 338.3°Cat760mmHg
- Flash Point: 158.4°C
- Refractive Index: 1.553
- PSA: 72.71000
- LogP: 1.80820
- Solubility: Not available
1,3-dibutyl-2-thiobarbituric acid Security Information
- Hazard Category Code： 20/21/22
- Safety Instruction： S22-S36/37
- Risk Phrases：R20/21/22
- TSCA：Yes
1,3-dibutyl-2-thiobarbituric acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-dibutyl-2-thiobarbituric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24707-1g |
1,3-Di-n-butyl-2-thiobarbituric acid, 98% |
54443-89-9 | 98% | 1g |
￥1601.00 | 2023-03-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24707-0.25g |
1,3-Di-n-butyl-2-thiobarbituric acid, 98% |
54443-89-9 | 98% | 0.25g |
￥566.00 | 2023-03-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24707-5g |
1,3-Di-n-butyl-2-thiobarbituric acid, 98% |
54443-89-9 | 98% | 5g |
￥6200.00 | 2023-03-09 | |
| eNovation Chemicals LLC | D964955-250mg |
1,3-Dibutyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
54443-89-9 | 98% | 250mg |
$110 | 2024-06-07 | |
| Cooke Chemical | F097823-0.25g |
1,3-Di-n-butyl-2-thiobarbituric acid |
54443-89-9 | 98 | 0.25g |
RMB 560.80 | 2025-02-21 | |
| Cooke Chemical | F097823-1g |
1,3-Di-n-butyl-2-thiobarbituric acid |
54443-89-9 | 98 | 1g |
RMB 1637.60 | 2025-02-21 | |
| Cooke Chemical | F097823-5g |
1,3-Di-n-butyl-2-thiobarbituric acid |
54443-89-9 | 98 | 5g |
RMB 6339.20 | 2025-02-21 | |
| 1PlusChem | 1P003E1A-100mg |
1,3-Dibutyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
54443-89-9 | 95% | 100mg |
$56.00 | 2024-04-30 | |
| 1PlusChem | 1P003E1A-250mg |
1,3-Dibutyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
54443-89-9 | 95% | 250mg |
$82.00 | 2024-04-30 | |
| Aaron | AR003E9M-100mg |
1,3-Dibutyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione |
54443-89-9 | 95% | 100mg |
$37.00 | 2023-12-14 |
1,3-dibutyl-2-thiobarbituric acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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